Cas no 1251697-66-1 (N-(3,5-difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide)

• Product Name: N-(3,5-difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide
• CAS No: 1251697-66-1
• MF: C₁₉H₁₈F₂N₄O
• MW: 356.369230747223
• CID: 5908860
• PubChem ID: 49665816
• Update Time: 2025-05-21

N-(3,5-difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,5-difluorophenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide
• F3406-8196
• 1251697-66-1
• AKOS024485780
• CCG-310794
• N-(3,5-difluorobenzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide
• N-[(3,5-difluorophenyl)methyl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide
• N-(3,5-difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide

• Inchi： 1S/C19H18F2N4O/c1-11-12(2)24-25(13(11)3)18-5-4-15(10-22-18)19(26)23-9-14-6-16(20)8-17(21)7-14/h4-8,10H,9H2,1-3H3,(H,23,26)
• InChI Key： ZMUKQDUDHRNHNB-UHFFFAOYSA-N
• SMILES： C1=NC(N2C(C)=C(C)C(C)=N2)=CC=C1C(NCC1=CC(F)=CC(F)=C1)=O

Computed Properties

• Exact Mass: 356.145
• Monoisotopic Mass: 356.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8A^2
• XLogP3: 3.3

Additional information on N-(3,5-difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide

N-(3,5-Difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide: A Comprehensive Overview

N-(3,5-Difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide, with the CAS number 1251697-66-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a pyridine ring, a pyrazole moiety, and a difluorophenyl group. The combination of these structural elements endows the compound with unique properties that make it a promising candidate for various applications.

The core structure of this compound consists of a pyridine ring substituted at the 3-position with a carboxamide group. The carboxamide group is further connected to a methyl-substituted phenyl ring that is fluorinated at the 3 and 5 positions. This fluorination introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the 6-position of the pyridine ring is substituted with a pyrazole ring system that is heavily methylated at positions 3, 4, and 5. This trimethyl-substituted pyrazole group contributes to the compound's steric bulk and potential for hydrogen bonding interactions.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets. For instance, research has shown that it exhibits selective activity against certain kinases, making it a candidate for anti-cancer drug development. The fluorinated phenyl group has been implicated in enhancing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Furthermore, the pyrazole moiety has been shown to interact with specific protein domains, potentially enabling the compound to serve as a scaffold for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The synthesis typically begins with the preparation of intermediates such as methylpyrazoles and fluorinated phenyl rings. These intermediates are then coupled via appropriate coupling reactions to form the final product. The synthesis pathway requires careful optimization to ensure high yields and purity.

From an applications perspective, this compound has shown promise in several areas beyond medicinal chemistry. Its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs). Additionally, its ability to form stable complexes with metal ions suggests potential applications in catalysis and sensing technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the fluorinated phenyl group significantly alters the electron distribution across the molecule, enhancing its ability to participate in π-interactions. These findings have implications for both its biological activity and its potential use in materials science.

In conclusion, N-(3,5-Difluorophenyl)methyl-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and unique properties make it an intriguing subject for further research and development.